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Compound of Interest

Compound Name: L-817,818

Cat. No.: B1674111 Get Quote

Executive Summary: The -20°C vs. -80°C Conflict
The Core Directive: While -20°C is acceptable for lyophilized powder, it is insufficient for long-

term storage of L-817,818 once reconstituted in solution (typically DMSO).

Our technical data indicates a distinct stability cliff for solvated L-817,818. Users frequently

encounter potency shifts in functional assays (e.g., inhibition of growth hormone release or

Retinal Ganglion Cell neuroprotection) due to improper storage temperatures.

State Storage Temp Stability Window Risk Factor

Lyophilized Powder -20°C 3 Years
Low (Hygroscopy if

seal broken)

Solvated (DMSO) -80°C 6 Months
Low (Kinetic arrest of

degradation)

Solvated (DMSO) -20°C < 1 Month

High (Oxidation,

Hydrolysis,

Precipitation)

Solvated (Aqueous) -80°C N/A
Critical (Do not store;

prepare fresh)
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The DMSO Hygroscopy Trap
L-817,818 is a non-peptide small molecule, typically reconstituted in Dimethyl Sulfoxide

(DMSO) to achieve concentrations up to 100 mM. DMSO is highly hygroscopic.

At -20°C: DMSO may not freeze completely solid or may undergo partial "slush" phases

depending on the freezer's cycling. This allows slow diffusion of atmospheric water into the

vial if the seal is imperfect. Water introduction catalyzes hydrolysis and precipitation of the

hydrophobic L-817,818.

At -80°C: The matrix is completely vitrified, halting molecular mobility and preventing

oxidative degradation or hydrolysis.

Biological Impact (sst5 Signaling)
L-817,818 operates in the nanomolar range (Ki = 0.4 nM for hsst5). Even minor degradation (5-

10%) can shift IC50/EC50 values significantly, leading to false negatives in sensitive assays

like cAMP inhibition or calcium mobilization.

Troubleshooting & FAQs
Q1: "I stored my 10 mM DMSO stock at -20°C for 3
months. Can I still use it?"
Technical Recommendation:Proceed with extreme caution or discard. Manufacturer stability

data suggests a maximum shelf life of 1 month at -20°C for solutions.

Diagnostic: If you must use it, run a standard curve against a fresh batch. If the EC50 shifts

by >3-fold, the compound has degraded.

Visual Check: Inspect for turbidity. L-817,818 is hydrophobic; degradation products or water

ingress often cause micro-precipitation.

Q2: "My stock solution froze at -20°C, but upon thawing,
I see a white precipitate."
Root Cause: Water contamination. DMSO absorbs water from the air. If the water content

exceeds ~10-15%, L-817,818 (which is lipophilic) will crash out of solution.
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Fix: Vortex vigorously and warm to 37°C for 5 minutes. If precipitate persists, the stock is

compromised and the concentration is no longer 10 mM. Do not filter (you will remove the

active compound).

Q3: "Can I store the working solution (diluted in
PBS/Media) at -80°C?"
Technical Recommendation:No. Aqueous dilutions (e.g., in cell culture media) are unstable.

The compound may adhere to plasticware or degrade rapidly in aqueous buffers. Always

prepare working solutions fresh from the DMSO stock immediately before the assay.

Standard Operating Procedures (SOPs)
SOP-01: Reconstitution & Aliquoting Strategy
Objective: Maximize stability by minimizing freeze-thaw cycles.

Caption: Figure 1. Optimal reconstitution workflow to prevent hygroscopic degradation.

SOP-02: Storage Decision Tree
Objective: Determine the viability of existing stocks.

Caption: Figure 2. Logic gate for determining L-817,818 stock viability based on storage

history.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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